Cas no 64269-79-0 (Bis-(1h-imidazol-2-yl)-methanone)

Bis-(1h-imidazol-2-yl)-methanone structure
64269-79-0 structure
Product Name:Bis-(1h-imidazol-2-yl)-methanone
CAS No:64269-79-0
MF:C7H6N4O
MW:162.148740291595
CID:1675896
PubChem ID:5250894
Update Time:2025-04-21

Bis-(1h-imidazol-2-yl)-methanone Chemical and Physical Properties

Names and Identifiers

    • BIS-(1H-IMIDAZOL-2-YL)-METHANONE
    • 1,1'-carbonyl diimidazole
    • carbonyl diimidazole
    • tris{bis(imidazol-2-yl)ketone}
    • carbonic ester methyl ester 3-methylpent-2-enyl ester
    • CTK3E2300
    • Carbonic acid, methyl (2Z)-3-methyl-2-pentenyl ester
    • 1,1'-carbonylbis(1H-imidazole)
    • N,N'-carbonyldiimidazole
    • carbonyl dimidazole
    • di(1H-imidazol-2-yl)methanone
    • Carbonyl-di-imidazole
    • GRSTVVGJSKHCCS-UHFFFAOYSA-N
    • SCHEMBL1324
    • carbonylbisimidazole
    • bis(imidazol-2-yl)ketone
    • carbonyldi-imidazole
    • carbonyl-bis-imidazole
    • 64269-79-0
    • di-1H-imidazol-2-ylmethanone
    • carbonyl-bisimidazole
    • AKOS006291730
    • carbonylbis-imidazole
    • carbonyl di-imidazole
    • Carbonyl diimidazol
    • DB-091371
    • carbonyl-diimidazole
    • carbonyl di imidazole
    • Bis-(1h-imidazol-2-yl)-methanone
    • Inchi: 1S/C7H6N4O/c12-5(6-8-1-2-9-6)7-10-3-4-11-7/h1-4H,(H,8,9)(H,10,11)
    • InChI Key: GRSTVVGJSKHCCS-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1)C1=NC=CN1

Computed Properties

  • Exact Mass: 162.05400
  • Monoisotopic Mass: 162.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • PSA: 74.43000
  • LogP: 0.36380

Bis-(1h-imidazol-2-yl)-methanone Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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